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Introduction
Licogliflozin (CAS: 1291094-73-9) is a potent and selective dual inhibitor of sodium-glucose

co-transporter 1 (SGLT1) and sodium-glucose co-transporter 2 (SGLT2).[1][2] SGLT1 is

primarily responsible for glucose absorption in the gastrointestinal tract, while SGLT2 is the

main transporter for glucose reabsorption in the kidneys.[3] By inhibiting both transporters,

licogliflozin has been investigated for its potential therapeutic effects in conditions such as

obesity and type 2 diabetes.[4][5] This document provides detailed protocols for the preparation

of licogliflozin stock solutions for use in in vitro and in vivo research settings.

Physicochemical Properties
A summary of the key physicochemical properties of licogliflozin is provided in the table

below. This information is essential for accurate preparation of stock solutions and for

understanding the compound's behavior in experimental systems.
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Property Value Reference

Molecular Weight 416.46 g/mol [2]

CAS Number 1291094-73-9 [6]

Appearance White to off-white solid [7]

Solubility

      DMSO
100 mg/mL (240.12 mM) with

ultrasound
[7]

      Water
2 mg/mL (4.80 mM) with

ultrasound
[7]

      Ethanol Soluble [8]

      Dimethylformamide Soluble [8]

      PBS (pH 7.2)

10 mg/mL (24.01 mM) with

ultrasound and warming to

60°C

[7]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of licogliflozin in dimethyl

sulfoxide (DMSO).

Materials:

Licogliflozin powder

Anhydrous, cell culture grade DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Ultrasonic bath

Procedure:

Calculate the required mass of licogliflozin:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 416.46 g/mol = 4.1646 mg

Weighing:

Carefully weigh out approximately 4.17 mg of licogliflozin powder on an analytical

balance and transfer it to a sterile microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the licogliflozin
powder.

Vortex the tube for 1-2 minutes to aid dissolution.

If the compound is not fully dissolved, place the tube in an ultrasonic bath for 5-10

minutes. Gentle warming to 37°C may also be applied if necessary.

Sterilization (Optional):

For cell culture applications, filter the stock solution through a 0.22 µm syringe filter into a

new sterile tube. This step should be performed in a laminar flow hood to maintain sterility.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[1][7]
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Preparation of Working Solutions in Cell Culture Medium
This protocol describes the dilution of the DMSO stock solution to prepare working solutions in

a cell culture medium.

Materials:

10 mM licogliflozin stock solution in DMSO

Sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile serological pipettes and pipette tips

Procedure:

Determine the final desired concentration of licogliflozin for your experiment.

Perform a serial dilution of the 10 mM DMSO stock solution in the cell culture medium to

achieve the final concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

For example, to prepare a 10 µM working solution, you can perform a 1:1000 dilution of

the 10 mM stock solution (e.g., add 1 µL of the 10 mM stock to 999 µL of cell culture

medium).

Mix thoroughly by gentle pipetting or vortexing.

Use the freshly prepared working solution for your cell-based assays.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for Stock Solution Preparation
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Preparation of 10 mM Licogliflozin Stock in DMSO

Preparation of Working Solution
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Caption: Workflow for preparing licogliflozin stock and working solutions.
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Simplified Signaling Pathway of SGLT1/2 Inhibition
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Caption: Mechanism of licogliflozin action via SGLT1/2 inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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